Cas no 2034465-80-8 (1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea)

• Product Name: 1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea
• CAS No: 2034465-80-8
• MF: C₁₉H₁₅N₅O₂S
• MW: 377.419701814651
• CID: 5750374
• PubChem ID: 121022478
• Update Time: 2025-06-09

1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-((6-(furan-3-yl)pyridin-3-yl)methyl)-3-(4-(pyridin-2-yl)thiazol-2-yl)urea
• 2034465-80-8
• AKOS026699075
• 1-[[6-(furan-3-yl)pyridin-3-yl]methyl]-3-(4-pyridin-2-yl-1,3-thiazol-2-yl)urea
• F6560-7738
• 1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea

• Inchi： 1S/C19H15N5O2S/c25-18(24-19-23-17(12-27-19)16-3-1-2-7-20-16)22-10-13-4-5-15(21-9-13)14-6-8-26-11-14/h1-9,11-12H,10H2,(H2,22,23,24,25)
• InChI Key： PBPTUOPZUBFOFO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CN=2)N=C1NC(NCC1=CN=C(C2=COC=C2)C=C1)=O

Computed Properties

• Exact Mass: 377.09464591g/mol
• Monoisotopic Mass: 377.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 121Ų

Additional information on 1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea

Comprehensive Analysis of 1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea (CAS No. 2034465-80-8)

The compound 1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea (CAS No. 2034465-80-8) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This urea derivative combines a furan-substituted pyridine moiety with a thiazole-pyridine hybrid structure, making it a promising candidate for further research and development.

One of the most intriguing aspects of this compound is its multi-heterocyclic architecture, which includes a pyridine ring, a furan ring, and a thiazole ring. Such diverse heterocyclic systems are often associated with enhanced biological activity, making this compound particularly interesting for drug discovery efforts targeting various diseases. Researchers have noted that the presence of the urea linker in the molecule may contribute to its ability to form hydrogen bonds, a critical feature for interactions with biological targets.

In the context of current scientific trends, 1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea aligns well with the growing interest in small molecule therapeutics and targeted drug design. The pharmaceutical industry is actively exploring compounds with similar structural motifs for their potential in treating conditions ranging from inflammatory diseases to certain types of cancers. The furan and thiazole components, in particular, are known pharmacophores that appear in many FDA-approved drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 2034465-80-8 presents interesting challenges and opportunities. The molecule's complexity requires sophisticated organic synthesis strategies, potentially involving cross-coupling reactions to assemble the various heterocyclic components. Recent advances in catalytic methods and green chemistry approaches may offer more efficient routes to this compound, addressing one of the key questions often searched by chemists: "How to synthesize complex heterocyclic compounds efficiently?"

The physicochemical properties of 1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea are also worthy of discussion. Preliminary computational studies suggest that the compound may exhibit favorable drug-like properties, including appropriate lipophilicity and molecular weight for potential pharmaceutical applications. These characteristics align with current industry focus on Lipinski's rule of five compliant molecules, a frequent search topic among medicinal chemists.

In material science applications, the conjugated system present in this molecule, particularly the pyridine-thiazole segment, suggests potential utility in organic electronics. The growing field of organic semiconductors and optoelectronic materials continues to seek novel compounds with extended π-systems and electron-rich heteroatoms, making this urea derivative an interesting candidate for further investigation in these areas.

Quality control and analytical characterization of CAS No. 2034465-80-8 would typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring compound purity and verifying structural identity, addressing common questions from researchers about "how to characterize complex organic molecules." The presence of multiple nitrogen atoms in the structure may present particular challenges and opportunities in mass spectral analysis.

As research into 1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea progresses, future directions may include detailed structure-activity relationship studies, formulation development, and investigation of potential biological targets. The compound's unique combination of heterocycles positions it well for exploration in multiple therapeutic areas, particularly where modulation of protein-protein interactions is desired.

From an intellectual property perspective, the novel structure of CAS No. 2034465-80-8 may have implications for patentability and commercial development. Companies and researchers interested in this compound often search for information about its patent status and potential therapeutic applications, highlighting the importance of comprehensive compound databases and literature reviews.

In conclusion, 1-{[6-(furan-3-yl)pyridin-3-yl]methyl}-3-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]urea represents an exciting example of modern heterocyclic chemistry with significant potential across multiple scientific disciplines. Its development and characterization exemplify the cutting-edge of medicinal chemistry and materials science, addressing many current research priorities in these fields.